Cas no 1259780-63-6 ((1r)-1-imidazo[1,2-a]pyridin-6-ylethanamine;hydrochloride)

(1r)-1-imidazo[1,2-a]pyridin-6-ylethanamine;hydrochloride structure
1259780-63-6 structure
Product Name:(1r)-1-imidazo[1,2-a]pyridin-6-ylethanamine;hydrochloride
CAS No:1259780-63-6
MF:C9H11N3
MW:161.203741312027
MDL:MFCD28506148
CID:1218829
PubChem ID:52914937
Update Time:2025-04-20

(1r)-1-imidazo[1,2-a]pyridin-6-ylethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (1R)-1-imidazo[1,2-a]pyridin-6-ylethanamine,hydrochloride
    • (R)-1-(H-imidazo[1,2-a]pyridin-6-yl)ethanamine hydrochloride
    • (1R)-1-imidazo[1,2-a]pyridin-6-ylethanamine
    • hydrochloride
    • (R)-1-(Imidazo[1,2-a]pyridin-6-yl)ethanamine
    • (1R)-1-{imidazo[1,2-a]pyridin-6-yl}ethan-1-amine
    • 1259780-63-6
    • (1r)-1-imidazo[1,2-a]pyridin-6-ylethanamine;hydrochloride
    • MDL: MFCD28506148
    • Inchi: 1S/C9H11N3/c1-7(10)8-2-3-9-11-4-5-12(9)6-8/h2-7H,10H2,1H3/t7-/m1/s1
    • InChI Key: KMGKBGKIVPXGBN-SSDOTTSWSA-N
    • SMILES: N12C=CN=C1C=CC(=C2)[C@@H](C)N

Computed Properties

  • Exact Mass: 161.095297364g/mol
  • Monoisotopic Mass: 161.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 43.3Ų

(1r)-1-imidazo[1,2-a]pyridin-6-ylethanamine;hydrochloride Pricemore >>

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